1-But-3-ynyl-3,3,5-trimethylpiperidine

• IUPAC Name: 1-but-3-ynyl-3,3,5-trimethylpiperidine
• InChI: InChI=1S/C12H21N/c1-5-6-7-13-9-11(2)8-12(3,4)10-13/h1,11H,6-10H2,2-4H3
• InChI Key: NUOCJTYCTWESNF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCC#C)(C)C
• Molecular Formula: C12H21N
• Molecular Weight: 179.30 g/mol
• CAS RN: 1864856-77-8

Description

1-But-3-ynyl-3,3,5-trimethylpiperidine, also known as BTMP, is a synthetic compound that belongs to the piperidine family. It has a CAS number of 1864856-77-8.

Molecular Structure Analysis

The molecular formula of this compound is C12H21N. Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 179.31. More specific properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Polymer Synthesis and Characteristics

1-But-3-ynyl-3,3,5-trimethylpiperidine plays a role in the synthesis of poly(β-aminoesters), which are investigated for their potential in biomedical applications, particularly as non-toxic alternatives for synthetic transfection vectors. These polymers show hydrolytic degradation into biologically relevant compounds and interact electrostatically with polyanionic plasmid DNA (Lynn & Langer, 2000).

Synthesis of Metal-Complexing Molecular Rods

Research also explores the use of this compound derivatives in the synthesis of brominated bipyridines and bipyrimidines. These compounds are valuable for preparing metal-complexing molecular rods, crucial in the development of materials and catalysts (Schwab, Fleischer & Michl, 2002).

Reactions with Nitroxide-Radical Adducts

The compound finds use in studying the reactions of nitroxide-radical adducts of silylene, germylene, and stannylene. These reactions have implications in understanding the reactivity and stability of various group-14 element radicals, with potential applications in organometallic chemistry and materials science (Iwamoto et al., 2004).

Application in Organic Syntheses

In organic synthesis, derivatives of this compound are used for β-selective C(sp3)-H arylation of N-Boc-Piperidines, a key process in synthesizing 3-arylpiperidines, which are significant building blocks in pharmaceutical research (Millet & Baudoin, 2015).

Exploration in Sigma Ligand Studies

It also finds relevance in sigma ligand studies, where derivatives are synthesized for understanding the affinity and selectivity towards sigma binding sites. These studies are essential in neuropharmacology and the development of therapeutic agents (Perregaard, Moltzen, Meier & Sanchez, 1995).

Investigation in Organometallic Chemistry

This chemical is involved in the study of reactions like stereospecific addition and formation of disilacyclobutenes and disilabenzene derivatives, contributing to the understanding and development of new organosilicon compounds (Kinjo et al., 2007).

Electrochemical and Spectroscopic Investigations

Electrochemical and spectroscopic investigations involving this compound are conducted to understand the solvation and coordination properties of various ions in ionic liquids. This research has implications for material science and electrochemistry (Pan & Hussey, 2013).

Future Directions

Piperidines, including 1-But-3-ynyl-3,3,5-trimethylpiperidine, are significant in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.